molecular formula C11H15N3O2 B2869687 N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide CAS No. 2185980-99-6

N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide

Cat. No. B2869687
CAS RN: 2185980-99-6
M. Wt: 221.26
InChI Key: JNMFICFWPVXZJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” is a complex organic molecule. It contains an oxolane (tetrahydrofuran) ring, a pyrazole ring, and an amide group. The oxolane ring is a five-membered ring containing four carbon atoms and one oxygen atom. The pyrazole ring is a five-membered ring containing three carbon atoms and two nitrogen atoms .


Molecular Structure Analysis

Again, without specific information, I can only provide a general analysis. The presence of the oxolane and pyrazole rings suggests that this compound may have interesting chemical properties due to the electron-rich oxygen and nitrogen atoms. The amide group could also participate in hydrogen bonding, which could influence the compound’s physical properties and reactivity .


Chemical Reactions Analysis

The reactivity of “N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” would likely depend on the specific substituents on the oxolane and pyrazole rings. In general, pyrazoles can undergo a variety of reactions, including substitutions and additions .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the amide group in this compound) can influence properties like solubility, melting point, and reactivity .

Safety and Hazards

The safety and hazards associated with a specific compound depend on its reactivity, toxicity, and other factors. Without specific information on “N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide”, it’s difficult to provide detailed safety information .

Future Directions

The study of pyrazole derivatives is an active area of research, particularly in the development of new pharmaceuticals . If “N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” shows promising biological activity, it could be a candidate for further study.

properties

IUPAC Name

N-[1-(oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3O2/c1-2-11(15)12-10-3-5-14(13-10)7-9-4-6-16-8-9/h2-3,5,9H,1,4,6-8H2,(H,12,13,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNMFICFWPVXZJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)NC1=NN(C=C1)CC2CCOC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.